Cas no 18979-65-2 (4-heptylbenzene-1,3-diol)

4-heptylbenzene-1,3-diol structure
4-heptylbenzene-1,3-diol structure
Product Name:4-heptylbenzene-1,3-diol
CAS No:18979-65-2
MF:C13H20O2
MW:208.296704292297
CID:1384337
PubChem ID:87875
Update Time:2025-04-20

4-heptylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 4-heptylbenzene-1,3-diol
    • 1,3-benzenediol, 4-heptyl-
    • SCHEMBL69887
    • DA-43405
    • 4340A7X1C2
    • UNII-4340A7X1C2
    • Resorcinol, 4-heptyl-
    • Q27258608
    • 2,4-Dihydroxyphenyl-n-heptane
    • 4-Heptyl-benzene-1,3-diol
    • Di-hydranol
    • A1-38814
    • 3-HYDROXY-4-HEPTYLPHENOL
    • 18979-65-2
    • 3-06-00-04728 (Beilstein Handbook Reference)
    • 4-heptylresorcinol
    • DTXSID60940498
    • AI3-08057
    • BRN 3263444
    • Inchi: 1S/C13H20O2/c1-2-3-4-5-6-7-11-8-9-12(14)10-13(11)15/h8-10,14-15H,2-7H2,1H3
    • InChI Key: PFPZRMUCMKVUEX-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1CCCCCCC)O

Computed Properties

  • Exact Mass: 208.1464
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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